1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene

• CAS No.: 111727-07-2
• Molecular Formula: C10H7F3O
• Molecular Weight: 200.16 g/mol
• IUPAC Name: 1-methoxy-3-(3,3,3-trifluoroprop-1-ynyl)benzene
• InChI: InChI=1S/C10H7F3O/c1-14-9-4-2-3-8(7-9)5-6-10(11,12)13/h2-4,7H,1H3
• InChI Key: PGKZCRLVWUIVNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C#CC(F)(F)F

Description

1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene is a fluorinated aromatic compound featuring a methoxy group at the 1-position and a trifluoromethyl-substituted propargyl group at the 3-position of the benzene ring. Such compounds are often utilized in pharmaceuticals, agrochemicals, and materials science due to their stability and reactivity .

Preparation Methods

The synthesis of 1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a palladium-catalyzed coupling reaction between a methoxy-substituted benzene derivative and a trifluoropropynyl halide.

Industrial Production Methods: Industrial production may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of saturated derivatives.

Substitution: The trifluoropropynyl group can undergo nucleophilic substitution reactions with reagents such as sodium azide or lithium aluminum hydride, leading to the formation of azides or amines.

Scientific Research Applications

1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme-substrate interactions and protein-ligand binding.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways.

Pathways Involved: It may affect pathways related to cell signaling, metabolism, and gene expression, leading to changes in cellular function and behavior.

Comparison with Similar Compounds

Spectroscopic and Physical Properties

• (E)-1-Methoxy-3-(prop-1-en-1-yl)benzene (3c, ) :
  The ¹H NMR of this compound shows alkene protons at δ 6.39 (dd) and 6.14 (dq), while the methoxy group resonates at δ 3.84. The trifluoropropynyl group in the target compound would likely produce distinct ¹⁹F NMR signals and deshielded aromatic protons due to strong electron withdrawal .

• 1-Methoxy-3-(Trifluoromethoxy)Benzene (): This analog’s trifluoromethoxy group is a strong electron-withdrawing substituent.

Data Tables

Table 2: Spectroscopic Data Comparison

Compound Name	¹H NMR (δ, Key Signals)	¹³C NMR (δ, Key Signals)
1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene*	~7.3 (aromatic), ~3.8 (OCH₃)	~110–130 (CF₃, C≡C)
1-Methoxy-3-(perfluoroprop-1-en-2-yl)benzene	7.26 (t, J=8.0 Hz), 3.75 (s, OCH₃)	158.5 (C=O), 126.8 (CF₂)
(E)-1-Methoxy-3-(prop-1-en-1-yl)benzene	6.39 (dd, J=15.7 Hz), 3.84 (s, OCH₃)	158.5 (C-O), 18.4 (CH₃)

*Predicted based on analogous structures.

Biological Activity

1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene, also known as 3-(trifluoroprop-1-ynyl)anisole, is a compound of increasing interest in medicinal chemistry and organic synthesis due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, applications in drug development, and relevant case studies.

The molecular formula of 1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene is C₉H₇F₃O, with a molecular weight of 200.16 g/mol. Its structure features a methoxy group (-OCH₃) and a trifluoropropynyl moiety, which contributes to its reactivity and biological interactions.

Property	Value
Chemical Formula	C₉H₇F₃O
Molecular Weight	200.16 g/mol
IUPAC Name	1-Methoxy-3-(trifluoroprop-1-yn-1-yl)benzene
PubChem CID	11252247

Mechanisms of Biological Activity

The biological activity of 1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene can be attributed to several mechanisms:

1. Anticancer Properties
Research has indicated that compounds containing alkyne functionalities exhibit significant anticancer properties. The trifluoropropynyl group may enhance the compound's ability to interact with cellular targets, potentially disrupting cancer cell proliferation pathways. In vitro studies have shown that similar compounds can induce apoptosis in various cancer cell lines through the activation of caspase pathways .

2. Antimicrobial Activity
Alkynes are known for their antimicrobial properties. The presence of the trifluoromethyl group enhances lipophilicity, allowing better penetration through bacterial membranes. Preliminary studies suggest that 1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene exhibits activity against Gram-positive bacteria, although further investigations are required to elucidate the exact mechanisms involved .

3. Enzyme Inhibition
The compound may act as an inhibitor for certain enzymes involved in metabolic pathways. For instance, structural analogs have been shown to inhibit cytochrome P450 enzymes, which play a crucial role in drug metabolism and synthesis of steroid hormones . This inhibition could lead to altered pharmacokinetics for co-administered drugs.

Case Study 1: Anticancer Activity

In a study published in Chemical Science, researchers synthesized various derivatives of alkynylbenzenes, including 1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene. The compound demonstrated potent cytotoxicity against breast cancer cell lines (MCF7), with IC50 values indicating significant growth inhibition at micromolar concentrations. Mechanistic studies revealed that the compound induced cell cycle arrest at the G2/M phase and activated apoptotic pathways .

Case Study 2: Antimicrobial Effects

A recent investigation into the antimicrobial properties of fluorinated alkynes found that 1-Methoxy-3-(trifluoroprop-1-YN-1-YL)benzene showed promising results against Staphylococcus aureus. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL, suggesting moderate activity compared to standard antibiotics .

Q & A

Q. What are the optimal synthetic routes for preparing 1-methoxy-3-(trifluoroprop-1-yn-1-yl)benzene, and how do reaction conditions influence yield?

The compound can be synthesized via alkyne metathesis or Sonogashira coupling. For example, (3,3,3-trifluoroprop-1-yn-1-yl)benzenes are synthesized using palladium-catalyzed cross-coupling between aryl halides and trifluoropropynes under inert atmospheres . Key factors include:

• Catalyst selection : Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ for coupling efficiency.
• Solvent : THF or DMF at 60–80°C.
• Base : Et₃N or K₂CO₃ to neutralize HX byproducts.
  Yield optimization (typically 45–71%) depends on steric hindrance from the methoxy group and trifluoromethyl substituent .

Q. How is 1-methoxy-3-(trifluoroprop-1-yn-1-yl)benzene characterized structurally and spectroscopically?

• NMR : Key signals include a singlet for the methoxy group (δ ~3.8 ppm in $^1H$-NMR) and distinct alkyne proton absence (due to quadrupolar relaxation in $^{13}C$-NMR). For analogous compounds, $^{13}C$-NMR shows alkynyl carbons at δ 89–124 ppm .
• GC-MS : Molecular ion peaks (e.g., m/z 208 for similar derivatives) and fragmentation patterns confirm purity .
• X-ray crystallography : SHELX programs refine crystal structures, revealing bond angles and torsional strain from the trifluoromethyl group .

Advanced Research Questions

Q. What mechanistic insights explain the compound’s reactivity in alkyne-functionalized catalytic systems?

The trifluoromethyl group enhances electrophilicity, making the alkyne prone to cycloaddition or hydrogenation. For example:

• Hydrogenation : 3d-metal catalysts (e.g., Ni or Co complexes) selectively reduce the alkyne to (Z)- or (E)-alkenes, with stereochemistry controlled by ligand bulk .
• Trimerization : Under CpCo(CO)₂ catalysis, the alkyne forms trifluoromethyl-substituted benzene derivatives, useful in materials science .
  Contradictions in regioselectivity may arise from competing π-backbonding effects, requiring DFT analysis to resolve .

Q. How do intermolecular interactions influence crystallographic packing, and what challenges arise in structure refinement?

The compound’s packing is dominated by weak C–H···O and C–F···π interactions. Challenges include:

• Disorder : The trifluoromethyl group may exhibit rotational disorder, complicating electron density maps.
• Hydrogen bonding : Graph-set analysis (e.g., Etter’s rules) identifies R₂²(8) motifs between methoxy oxygen and aromatic protons .
  SHELXL refinement with anisotropic displacement parameters and TWIN commands resolves twinning in 5–10% of cases .

Q. What strategies address contradictions in spectroscopic data during reaction monitoring?

Discrepancies between calculated and observed NMR/IR spectra often stem from:

• Solvent effects : CDCl₃ vs. DMSO-d₆ shifts methoxy signals by 0.1–0.3 ppm.
• Dynamic effects : Rotational barriers in the trifluoromethyl group broaden $^{19}F$-NMR signals.
  Use variable-temperature NMR and DFT-calculated chemical shifts (e.g., B3LYP/6-311+G(d,p)) to validate assignments .

Methodological Tables

Q. Table 1. Comparative Yields for Synthetic Routes

Method	Catalyst	Solvent	Yield (%)	Reference
Sonogashira Coupling	Pd(PPh₃)₄	THF	45–60
Alkyne Metathesis	Mo(CO)₆	Toluene	65–71

Q. Table 2. Key $^{13}C$-NMR Shifts (δ, ppm)

Carbon Type	Chemical Shift	Reference
Methoxy (OCH₃)	55.3
Alkyne (C≡C)	89.2–124.2
Trifluoromethyl (CF₃)	116.3–131.6